Cas no 866591-10-8 (2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• CAS No: 866591-10-8
• MF: C₂₆H₂₃ClN₂O₄S
• MW: 494.989824533463
• CID: 6057230
• PubChem ID: 2136665
• Update Time: 2025-06-13

2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• 2-[3-(4-chlorophenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]-N-(4-ethylphenyl)acetamide
• AKOS001821150
• F1604-0316
• 2-[3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethylphenyl)acetamide
• 2-(3-((4-chlorophenyl)sulfonyl)-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(4-ethylphenyl)acetamide
• 866591-10-8

• Inchi： 1S/C26H23ClN2O4S/c1-3-18-5-9-20(10-6-18)28-25(30)16-29-15-24(26(31)22-14-17(2)4-13-23(22)29)34(32,33)21-11-7-19(27)8-12-21/h4-15H,3,16H2,1-2H3,(H,28,30)
• InChI Key： YEHFXPNWOFPSFV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CN1C2=C(C=C(C)C=C2)C(=O)C(S(C2=CC=C(Cl)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 494.1067061g/mol
• Monoisotopic Mass: 494.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide

Comprehensive Overview of 2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide (CAS No. 866591-10-8)

The compound 2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide (CAS No. 866591-10-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a quinoline core and acetamide linkage, positions it as a candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its applications in kinase inhibition and anti-inflammatory pathways, aligning with current trends in precision medicine.

In recent years, the demand for sulfonyl-containing compounds like 2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide has surged due to their role in developing small-molecule therapeutics. This compound’s chlorobenzenesulfonyl moiety is particularly noteworthy, as it enhances binding affinity to biological targets, a feature highly sought after in cancer research and autoimmune disease treatments. Its methyl and ethylphenyl substituents further contribute to its metabolic stability, a critical factor in drug design optimization.

The synthesis of CAS No. 866591-10-8 involves multi-step organic reactions, including sulfonylation and amide coupling, which are frequently discussed in medicinal chemistry forums. Given the growing interest in AI-driven drug discovery, this compound’s structural complexity makes it a valuable case study for machine learning models predicting bioactivity. Its 4-oxo-1,4-dihydroquinoline scaffold is also relevant to antiviral drug development, a hot topic since the COVID-19 pandemic.

From a commercial perspective, 2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide is available in limited quantities for research purposes. Suppliers often highlight its high purity (>98%) and suitability for high-throughput screening (HTS). Its CAS registry number (866591-10-8) ensures traceability, a key concern for laboratories adhering to FAIR data principles.

Environmental and safety profiles of this compound are rigorously evaluated, though it is not classified as hazardous under standard guidelines. Researchers emphasize its low cytotoxicity in preliminary assays, making it a promising lead for non-toxic therapeutics. As the pharmaceutical industry shifts toward green chemistry, sustainable synthesis routes for such sulfonamide derivatives are under active investigation.

In summary, 2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide represents a convergence of structural innovation and therapeutic potential. Its relevance to personalized medicine and computational chemistry ensures it remains a focal point in modern research, addressing pressing questions in drug efficacy and target selectivity.